Cas no 864718-38-7 (2-[(4-formylphenoxy)methyl]benzonitrile)

• Product Name: 2-[(4-formylphenoxy)methyl]benzonitrile
• CAS No: 864718-38-7
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD02629353
• CID: 3085202
• PubChem ID: 885329
• Update Time: 2025-06-12

2-[(4-formylphenoxy)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Formylphenoxy)methyl)benzonitrile
• 2-[(4-formylphenoxy)methyl]benzonitrile
• AKOS000189367
• AB00291531-03
• 864718-38-7
• LS-07965
• CS-0118944
• STK279172
• NCGC00329927-01
• MFCD02629353
• SR-01000239235
• SR-01000239235-1
• Benzonitrile, 2-[(4-formylphenoxy)methyl]-
• ALBB-024406
• H34553

• MDL： MFCD02629353
• Inchi： 1S/C15H11NO2/c16-9-13-3-1-2-4-14(13)11-18-15-7-5-12(10-17)6-8-15/h1-8,10H,11H2
• InChI Key： LKQUWXAECCEVJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(4-formylphenoxy)methyl]benzonitrile

2-[(4-Formylphenoxy)methyl]benzonitrile: A Comprehensive Overview

2-[(4-Formylphenoxy)methyl]benzonitrile (CAS No. 864718-38-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various chemical and biological processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of 2-[(4-formylphenoxy)methyl]benzonitrile is C₁₅H₁₁NO₂, and it has a molecular weight of approximately 241.25 g/mol. The compound features a benzene ring substituted with a cyano group and a methylene bridge linked to a formyl-substituted phenoxy group. This intricate structure imparts unique chemical reactivity and physical properties, making it an attractive candidate for various applications.

In terms of chemical synthesis, 2-[(4-formylphenoxy)methyl]benzonitrile can be prepared through several routes. One common method involves the reaction of 4-hydroxybenzaldehyde with bromomethylbenzonitrile in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, which offer high yields and selectivity.

The physical properties of 2-[(4-formylphenoxy)methyl]benzonitrile are also noteworthy. It is a solid at room temperature with a melting point ranging from 105 to 107°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In the realm of medicinal chemistry, 2-[(4-formylphenoxy)methyl]benzonitrile has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a scaffold for developing novel drugs targeting specific biological pathways. For instance, researchers have utilized this compound as a building block to synthesize inhibitors of enzymes involved in cancer progression and neurodegenerative diseases. The formyl group provides a reactive site for further functionalization, allowing for the introduction of various substituents to modulate biological activity.

Beyond its medicinal applications, 2-[(4-formylphenoxy)methyl]benzonitrile has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the cyano group enhances electron-withdrawing capabilities, which can improve charge transport properties in these devices. Additionally, the compound's thermal stability ensures reliable performance under various operating conditions.

In conclusion, 2-[(4-formylphenoxy)methyl]benzonitrile (CAS No. 864718-38-7) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new possibilities for this compound, its significance is likely to grow even further.